Cas no 61561-62-4 (3(2H)-Isoquinolinone, 1-(3-methylphenyl)-)

• Product Name: 3(2H)-Isoquinolinone, 1-(3-methylphenyl)-
• CAS No: 61561-62-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 474799
• PubChem ID: 12298601
• Update Time: 2025-04-19

3(2H)-Isoquinolinone, 1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 1-(3-methylphenyl)-
• 1-(3-methylphenyl)-2H-isoquinolin-3-one
• 61561-62-4
• CTK2D7425
• DTXSID80486045
• 1-(m-Tolyl)isoquinolin-3(2H)-one

• Inchi： 1S/C16H13NO/c1-11-5-4-7-13(9-11)16-14-8-3-2-6-12(14)10-15(18)17-16/h2-10H,1H3,(H,17,18)
• InChI Key： LWCKIAVGSMFMRN-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CC=CC2=C(C2C=CC=C(C)C=2)N1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1